Cas no 72059-45-1 (2-Oxiranebutanoic acid,3-(1E,3E,5Z,8Z)-1,3,5,8-tetradecatetraen-1-yl-, (2S,3S)-)

• Product Name: 2-Oxiranebutanoic acid,3-(1E,3E,5Z,8Z)-1,3,5,8-tetradecatetraen-1-yl-, (2S,3S)-
• CAS No: 72059-45-1
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 567794
• PubChem ID: 5280383
• Update Time: 2025-04-19

2-Oxiranebutanoic acid,3-(1E,3E,5Z,8Z)-1,3,5,8-tetradecatetraen-1-yl-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranebutanoic acid,3-(1E,3E,5Z,8Z)-1,3,5,8-tetradecatetraen-1-yl-, (2S,3S)-
• 4-[(2S,3S)-3-[(1E,3E,5Z,8Z)-tetradeca-1,3,5,8-tetraenyl]oxiran-2-yl]butanoic acid
• 4-[(2S,3S)-3-[(1E,3E,5Z,8Z)-tetradeca-1,3,5,8-tetraen-1-yl]oxiran-2-yl]butanoic acid
• 4-[3-(3-cyclohepta-2,5-dien-1-ylideneprop-1-enyl)oxiran-2-yl]butanal
• 7Y7MPZ6563
• 5s-5,6-Oxido-7,9-Trans-11,14-Cis-Eicosatetraenoic Acid
• LEUKOTRIENE A4 [MI]
• UFPQIRYSPUYQHK-WAQVJNLQSA-N
• (7E,9E,11Z,14Z)-(5S,6S)-5,6-Epoxyicosa-7,9,11,14-tetraenoate
• (5S,6S,7E,9E,11Z,14Z)-5,6-epoxyicosa-7,9,11,14-tetraenoic acid
• 5(S)-5,6-oxido-7,9-trans-11,14-cis-eicosatetraenoic acid
• C00909
• 4-{(2S,3S)-3-[(1E,3E,5Z,8Z)-tetradeca-1,3,5,8-tetraen-1-yl]oxiran-2-yl}butanoic acid
• 5S,6S-epoxy-7E,9E,11Z,14Z-eicosatetraenoate
• BDBM24200
• UNII-7Y7MPZ6563
• Q3024044
• (7E,9E,11Z,14Z)-(5S,6S)-5,6-epoxyicosa- 7,9,11,14-tetraenoate
• Oxiranebutanoic acid, 3-(1,3,5,8-tetradecatetraenyl)-, (2S-(2alpha,3beta(1E,3Z,5Z,8Z)))-
• 5S,6S-leukotriene A4
• DTXSID40903945
• CHEBI:15651
• 72059-45-1
• (7E,9E,11Z,14Z)-(5S,6S)-5,6-Epoxyeicosa-7,9,11,14-tetraenoic acid
• 2-OXIRANEBUTANOIC ACID, 3-(1E,3E,5Z,8Z)-1,3,5,8-TETRADECATETRAEN-1-YL-, (2S,3S)-
• LTA4
• GTPL5214
• (7E,9E,11Z,14Z)-(5S,6S)-5,6-Epoxyeicosa-7,9,11,14-tetraenoate
• CHEMBL69439
• SCHEMBL247614
• (2S,3S)-3-(1E,3E,5Z,8Z)-1,3,5,8-TETRADECATETRAENYLOXIRANEBUTANOIC ACID
• LMFA03020023
• 5S,6S-epoxy-7E,9E,11Z,14Z-eicosatetraenoic acid
• Leukotriene A
• (7E,9E,11Z,14Z)-(5S,6S)-5,6-epoxyicosa- 7,9,11,14-tetraenoic acid
• Leukotriene A4
• (7e,9e,11z,14z)-(5s,6s)-5,6-epoxyicosa-7,9,11,14-tetrenoioc acid
• (5S,6S,7E,9E,11Z,14Z)-5,6-Epoxyicosa-7,9,11,14-tetraenoate
• 4-((2S,3S)-3-(Tetradeca-1,3,5,8-tetraen-1-yl)oxiran-2-yl)butanoate
• Leukotriene A-4
• Leukotriene A(4)
• 4-((2S,3S)-3-((1E,3E,5Z,8Z)-tetradeca-1,3,5,8-tetraenyl)oxiran-2-yl)butanoic acid
• DTXCID501331893
• 4-[(2S,3S)-3-(Tetradeca-1,3,5,8-tetraen-1-yl)oxiran-2-yl]butanoate
• Leukotriene A 4

• Inchi： 1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-19(23-18)16-14-17-20(21)22/h6-7,9-13,15,18-19H,2-5,8,14,16-17H2,1H3,(H,21,22)/b7-6-,10-9-,12-11+,15-13+/t18-,19-/m0/s1
• InChI Key： UFPQIRYSPUYQHK-WAQVJNLQSA-N
• SMILES： O1[C@@H](/C=C/C=C/C=C\C/C=C\CCCCC)[C@@H]1CCCC(=O)O

Computed Properties

• Exact Mass: 318.2196
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.034
• Melting Point: 28-32°
• Boiling Point: 484.3°C at 760 mmHg
• Flash Point: 165.1°C
• Refractive Index: 1.548
• PSA: 49.83
• Specific Rotation: D25 -27° (hexane)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids